3(5)-Ethyl-5(3)-phenylpyrazole
Cat. No. B8455855
M. Wt: 172.23 g/mol
InChI Key: IENAMGDFEYXOSY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09012478B2
Procedure details
To a solution of acetophenone (10 g, 83 mmol) in anhydrous toluene (10 mL) was added LiHMDS (85.0 mL, 1.0 M in THF, 85.0 mmol) via syringe at 0° C. under argon. After 5 min, propionyl chloride (7.70 g, 83 mmol) was added in one portion via syringe. The ice bath was removed after 10 min and AcOH (2 mL), EtOH (50 mL), and hydrazine hydrate (8.35 g, 116 mmol) was added. The mixture was refluxed for 2 h. The resulting solution was added to 1.0 M NaOH solution, extracted with EtOAc, washed with brine, dried over MgSO4, and concentrated. The residue was purified by silica gel column chromatography to give the title compound as a clear yellowish liquid (12.05 g). LCMS m/z=173.3 [M+H]+; 1H NMR (400 MHz, DMSO-d6) δ ppm 1.23 (t, J=7.58 Hz, 3H), 2.64 (q, J=7.07 Hz, 2H), 6.46 (s, 1H), 7.20-7.52 (m, 3H), 7.77 (d, J=6.32 Hz, 2H), 12.55 (s, 1H).
Name
Name
Identifiers
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REACTION_CXSMILES
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[C:1]([C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=1)(=O)[CH3:2].[Li+].C[Si]([N-][Si](C)(C)C)(C)C.[C:20](Cl)(=O)[CH2:21][CH3:22].O.[NH2:26][NH2:27].[OH-].[Na+]>C1(C)C=CC=CC=1.CCO.CC(O)=O>[CH2:21]([C:20]1[NH:27][N:26]=[C:1]([C:4]2[CH:9]=[CH:8][CH:7]=[CH:6][CH:5]=2)[CH:2]=1)[CH3:22] |f:1.2,4.5,6.7|
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Inputs
Step One
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Name
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|
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Quantity
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10 g
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|
Type
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reactant
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Smiles
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C(C)(=O)C1=CC=CC=C1
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Name
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|
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Quantity
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85 mL
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Type
|
reactant
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Smiles
|
[Li+].C[Si](C)(C)[N-][Si](C)(C)C
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Name
|
|
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Quantity
|
10 mL
|
|
Type
|
solvent
|
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Smiles
|
C1(=CC=CC=C1)C
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Step Two
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Name
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|
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Quantity
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7.7 g
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Type
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reactant
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Smiles
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C(CC)(=O)Cl
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Four
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Name
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|
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Quantity
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8.35 g
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Type
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reactant
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Smiles
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O.NN
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|
Name
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|
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CCO
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Name
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Quantity
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2 mL
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Type
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solvent
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Smiles
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CC(=O)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The ice bath was removed after 10 min
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|
Duration
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10 min
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was refluxed for 2 h
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|
Duration
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2 h
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with EtOAc
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WASH
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Type
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WASH
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|
Details
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washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated
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CUSTOM
|
Type
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CUSTOM
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|
Details
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The residue was purified by silica gel column chromatography
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Outcomes
Product
Details
Reaction Time |
5 min |
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Name
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|
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Type
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product
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Smiles
|
C(C)C1=CC(=NN1)C1=CC=CC=C1
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|
Name
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|
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Type
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product
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|
Smiles
|
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 12.05 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
